Cas no 8000-21-3 (bromomethane; 1-bromopropane; trichloro-nitro-methane)

bromomethane; 1-bromopropane; trichloro-nitro-methane structure
8000-21-3 structure
Product name:bromomethane; 1-bromopropane; trichloro-nitro-methane
CAS No:8000-21-3
MF:C5H10Br2Cl3NO2
MW:382.3054
CID:1799518
PubChem ID:24658

bromomethane; 1-bromopropane; trichloro-nitro-methane Chemical and Physical Properties

Names and Identifiers

    • 1-bromopropane
    • bromomethane
    • trichloro-nitro-methane
    • 8000-21-3
    • DTXSID001033909
    • Methane, bromo- mixt. with 1-bromopropane and trichloronitromethane (1:1:1)
    • Methane, bromo-mixt. with 1-bromopropane and trichloronitromethane (1:1:1)
    • bromomethane; 1-bromopropane; trichloro-nitro-methane
    • Inchi: InChI=1S/C3H7Br.CH3Br.CCl3NO2/c1-2-3-4;1-2;2-1(3,4)5(6)7/h2-3H2,1H3;1H3;
    • InChI Key: WQIZTOJONIZOFF-UHFFFAOYSA-N
    • SMILES: CCCBr.CBr.C([N+](=O)[O-])(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 380.81234
  • Monoisotopic Mass: 378.814387
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 89.2
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Boiling Point: 112°C at 760 mmHg
  • Flash Point: 13°C

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